1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzoyl)piperazine

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(4-methoxy-3-methylphenyl)methanone
• InChI: InChI=1S/C21H24N2O4/c1-15-11-17(4-6-18(15)25-2)21(24)23-9-7-22(8-10-23)13-16-3-5-19-20(12-16)27-14-26-19/h3-6,11-12H,7-10,13-14H2,1-2H3
• InChI Key: GDNNOLVJBXXJGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)OC
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzoyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound is also known as BDBMPZ and is a derivative of piperazine.

Mechanism of Action

The mechanism of action of BDBMPZ is not fully understood, but it is believed to act on the central nervous system by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress.
Biochemical and Physiological Effects:
BDBMPZ has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the brain, which may help to protect against neurodegenerative diseases. It has also been found to have antioxidant properties, which can help to protect cells from damage.

Advantages and Limitations for Lab Experiments

BDBMPZ has a number of advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in pure form. It also has a low toxicity profile, which makes it safe for use in animal studies. However, one limitation of BDBMPZ is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of studies.

Future Directions

There are several future directions for research on BDBMPZ. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases. Further studies are needed to better understand its mechanism of action and to determine its efficacy in treating these diseases. Another area of interest is its potential as an anti-inflammatory agent. Studies are needed to determine its effectiveness in reducing inflammation in various tissues and organs. Additionally, studies are needed to determine the long-term safety of BDBMPZ and its potential side effects.

Scientific Research Applications

BDBMPZ has been studied for its potential as a therapeutic agent in various scientific research studies. It has been found to have anti-inflammatory properties and has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.